![molecular formula C9H10FNO4S B2671789 4-[(2-Methoxyacetyl)amino]benzenesulfonyl fluoride CAS No. 2249323-54-2](/img/structure/B2671789.png)
4-[(2-Methoxyacetyl)amino]benzenesulfonyl fluoride
Description
“4-[(2-Methoxyacetyl)amino]benzenesulfonyl fluoride” is also known as AEBSF . It is a specific irreversible inhibitor of serine proteases, including chymotrypsin, kallikrein, plasmin, thrombin, and trypsin . It is a stable non-toxic alternative to PMSF .
Synthesis Analysis
The synthesis of benzenesulfonic acid derivatives, including “this compound”, has been reported in the literature . These compounds were synthesized and evaluated as competitive inhibitors of human neutrophil elastase (hNE), a serine proteinase .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a sulfonyl fluoride group . The compound has a molecular weight of 239.69 .Chemical Reactions Analysis
“this compound” is known to inhibit serine proteases in the cell culture and effectively reduce proteolytic activity at a specific amino acid site . It has been used to control the clipping of monoclonal antibodies during the fed-batch cell culture process .Physical and Chemical Properties Analysis
“this compound” is a powder that is soluble in water . It is stable for up to six months if stored refrigerated at a pH of less than 7 .Mechanism of Action
Future Directions
The use of “4-[(2-Methoxyacetyl)amino]benzenesulfonyl fluoride” in the cell culture process to reduce proteolytic activity is not commonly used for commercialized protein production yet . One of the reasons is due to the limited understanding of its degradation pathways and its effect on the active protein, which may raise safety concerns of the drug product .
Properties
IUPAC Name |
4-[(2-methoxyacetyl)amino]benzenesulfonyl fluoride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNO4S/c1-15-6-9(12)11-7-2-4-8(5-3-7)16(10,13)14/h2-5H,6H2,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TWSANOMGZFWCGA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)NC1=CC=C(C=C1)S(=O)(=O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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